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Compound of Interest

Compound Name: Brepocitinib

Cat. No.: B610002 Get Quote

Essential Safety and Handling Guide for
Brepocitinib
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Brepocitinib. Adherence to these procedures is

essential to ensure personal safety and proper disposal.

Brepocitinib is an orally available, selective inhibitor of non-receptor tyrosine-protein kinase

TYK2 and tyrosine-protein kinase JAK1 (Janus kinase 1)[1][2]. As with any active

pharmaceutical ingredient, proper handling and personal protective equipment (PPE) are

paramount to minimize exposure and mitigate potential health risks.

Hazard Identification and Classification
Brepocitinib and its tosylate salt are classified with the following hazards:
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Hazard Statement Description GHS Classification Source

H315 Causes skin irritation Skin Irritation [3]

H319
Causes serious eye

irritation
Eye Irritation [3]

H335
May cause respiratory

irritation

Specific Target Organ

Toxicity
[3]

H361

Suspected of

damaging fertility or

the unborn child

Reproductive Toxicity [1][2]

Signal Word: Warning[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Brepocitinib to prevent skin contact, eye

exposure, and inhalation.
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PPE Category Item Specification

Hand Protection Chemical resistant gloves

Nitrile or other appropriate

material. Double gloving is

recommended for hazardous

drugs.[4]

Body Protection Protective clothing

A lab coat or gown designed to

resist chemical permeation.[3]

[5]

Eye/Face Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes. A face shield

may be necessary if there is a

significant splash risk.[3]

Respiratory Protection
NIOSH/MSHA approved

respirator

Required when handling the

powder outside of a certified

chemical fume hood or

biological safety cabinet to

avoid dust inhalation.[6]

Operational and Handling Plan
A systematic approach is crucial for safely handling Brepocitinib in a laboratory setting.
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Figure 1. Step-by-step workflow for the safe handling of Brepocitinib.
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Emergency Procedures
In the event of accidental exposure, follow these first aid measures immediately.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Call a poison center or

doctor if you feel unwell.[3]

Skin Contact

Immediately wash with plenty of soap and water.

Remove contaminated clothing and wash it

before reuse. If skin irritation occurs, get

medical advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a poison center or doctor

if you feel unwell.

Spill and Disposal Plan
Proper containment and disposal are critical to prevent environmental contamination and

further exposure.

Spill Response Disposal

Evacuate Area (if necessary) Wear Appropriate PPE
1. Secure

Contain Spill with Inert Material
2. Protect

Collect into a Suitable Container
3. Control

Label Waste Container
4. Clean Up

Dispose via Approved Waste Disposal Plant
5. Identify
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Figure 2. Logical flow for spill response and disposal of Brepocitinib waste.

Spill Cleanup:

Avoid breathing dust.[3]

Wear appropriate personal protective equipment as outlined above.[3]

For spills, prevent further leakage if safe to do so.[3]

Vacuum, sweep up, or absorb the material with an inert substance and place it into a

suitable, labeled disposal container.[3]

Disposal: Dispose of contents and the container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3] Do not allow the product to enter

drains, waterways, or soil.[3]

Storage Conditions
Store Brepocitinib in a tightly-closed container in a cool, dry, and well-ventilated area, away

from incompatible substances and sources of ignition.[3] It should be stored locked up.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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